Cas no 1250052-21-1 (N-Propyl 2,3-Difluoro-6-nitroaniline)

N-Propyl 2,3-Difluoro-6-nitroaniline is a fluorinated nitroaniline derivative characterized by its unique substitution pattern, combining a nitro group with difluoro and N-propyl functionalities. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. The presence of fluorine atoms enhances its reactivity and stability, making it valuable for selective functionalization reactions. The nitro group offers further derivatization potential, enabling the synthesis of more complex structures. Its well-defined molecular structure ensures consistent performance in targeted applications, while the N-propyl moiety contributes to improved solubility in organic solvents. This compound is typically handled under controlled conditions due to its reactivity.

N-Propyl 2,3-Difluoro-6-nitroaniline structure

1250052-21-1 structure

Product Name:N-Propyl 2,3-Difluoro-6-nitroaniline

CAS No:1250052-21-1

MF:C₉H₁₀F₂N₂O₂

MW:216.184709072113

MDL:MFCD16787122

CID:2622780

PubChem ID:62533314

Update Time:2025-10-15

N-Propyl 2,3-Difluoro-6-nitroaniline Chemical and Physical Properties

Names and Identifiers

- N-Propyl 2,3-Difluoro-6-nitroaniline
- 2,3-difluoro-6-nitro-N-propylaniline
- AKOS011823533
- BS-19651
- 1250052-21-1
- MFCD16787122
- Benzenamine, 2,3-difluoro-6-nitro-N-propyl-
- SB76897
- DTXSID40734418
- MDL： MFCD16787122
- Inchi： 1S/C9H10F2N2O2/c1-2-5-12-9-7(13(14)15)4-3-6(10)8(9)11/h3-4,12H,2,5H2,1H3
- InChI Key： XBXQEKYLSBPCDV-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1NCCC)[N+](=O)[O-])F

Computed Properties

Exact Mass: 216.07103389Da
Monoisotopic Mass: 216.07103389Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 57.9Å²

Experimental Properties

Color/Form: NA
Density: 1.3±0.1 g/cm3
Boiling Point: 305.5±42.0 °C at 760 mmHg

N-Propyl 2,3-Difluoro-6-nitroaniline Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

N-Propyl 2,3-Difluoro-6-nitroaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P835218-50mg	N-Propyl 2,3-Difluoro-6-nitroaniline	1250052-21-1		50mg	$ 50.00	2022-06-03
TRC	P835218-100mg	N-Propyl 2,3-Difluoro-6-nitroaniline	1250052-21-1		100mg	$ 65.00	2022-06-03
TRC	P835218-500mg	N-Propyl 2,3-Difluoro-6-nitroaniline	1250052-21-1		500mg	$ 185.00	2022-06-03
abcr	AB309069-1 g	N-Propyl 2,3-difluoro-6-nitroaniline; 98%	1250052-21-1		1g	€246.00	2023-04-26
abcr	AB309069-5 g	N-Propyl 2,3-difluoro-6-nitroaniline; 98%	1250052-21-1		5g	€654.00	2023-04-26
abcr	AB309069-10 g	N-Propyl 2,3-difluoro-6-nitroaniline; 98%	1250052-21-1		10g	€1062.00	2023-04-26
abcr	AB309069-1g	N-Propyl 2,3-difluoro-6-nitroaniline, 98%; .	1250052-21-1	98%	1g	€246.00	2025-04-21
abcr	AB309069-5g	N-Propyl 2,3-difluoro-6-nitroaniline, 98%; .	1250052-21-1	98%	5g	€654.00	2025-04-21
abcr	AB309069-10g	N-Propyl 2,3-difluoro-6-nitroaniline, 98%; .	1250052-21-1	98%	10g	€1062.00	2025-04-21
A2B Chem LLC	AA29562-1g	N-Propyl 2,3-difluoro-6-nitroaniline	1250052-21-1	98%	1g	$142.00	2024-04-20